Cas no 496-65-1 ((R)-Pantetheine)

• Product Name: (R)-Pantetheine
• CAS No: 496-65-1
• MF: C₁₁H₂₂N₂O₄S
• MW: 278.368381977081
• CID: 93597
• PubChem ID: 329751343
• Update Time: 2025-04-18

(R)-Pantetheine Chemical and Physical Properties

Names and Identifiers

• (R)-2,4-dihydroxy-N-[3-[(2-mercaptoethyl)amino]-3-oxopropyl]-3,3-dimethylbutyramide
• (2R)-2,4-Dihydroxy-N-[2-[(2-mercaptoethyl)carbamoyl]ethyl]-3,3-dimethylbutyramide
• (R)-2,4-Dihydroxy-N-[3-[(2-mercaptoethyl)amino]-3-oxopropyl]-3,3-dimethylbutanamide
• 2,4-dihydroxy-3,3-dimethyl-N-[2-(2-sulfanylethylcarbamoyl)ethyl]butanamide
• D-N-pantothenylamidoethyl mercaptan
• D-pantothenic acid-(2-mercapto-ethylamide)
• Lactobacillusbulgaricusfactor
• pantethine,Bis(N-pantothenylamidoethyl) disulfide
• (2R)-2,4-Dihydroxy-N-[3-[(2-mercaptoethyl)amino]-3-oxopropyl]-3,3-dimethylbutanamide
• (R)-2,4-Dihydroxy-N-[2-[(2-mercaptoethyl)carbamoyl]ethyl]-3,3-dimethylbutyramide
• (D)-(+)-Pantetheine
• N-(Pantothenyl)-β-aminoethanethiol
• LBF
• Lactobacillus bulgaricus factor
• (R)-Pantetheine

• Inchi： 1S/C11H22N2O4S/c1-11(2,7-14)9(16)10(17)13-4-3-8(15)12-5-6-18/h9,14,16,18H,3-7H2,1-2H3,(H,12,15)(H,13,17)/t9-/m0/s1
• InChI Key： ZNXZGRMVNNHPCA-VIFPVBQESA-N
• SMILES： SCCNC(CCNC([C@@H](C(C)(C)CO)O)=O)=O

Computed Properties

• Exact Mass: 278.13000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -1

Experimental Properties

• PSA: 137.46000
• LogP: -0.30010
• Specific Rotation: D20 +12.9° (c = 4.5 in water)
• Optical Activity: [α]/D 17±2°, c = 1 in H2O

(R)-Pantetheine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives